Cas no 2920186-91-8 (ethyl (1S,2S,4S)-4-amino-2-methyl-cyclohexanecarboxylate;hydrochloride)

• Product Name: ethyl (1S,2S,4S)-4-amino-2-methyl-cyclohexanecarboxylate;hydrochloride
• CAS No: 2920186-91-8
• MF: C₁₀H₂₀ClNO₂
• MW: 221.72430229187
• CID: 6796615
• PubChem ID: 155904736
• Update Time: 2025-06-16

ethyl (1S,2S,4S)-4-amino-2-methyl-cyclohexanecarboxylate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• ethyl (1S,2S,4S)-4-amino-2-methyl-cyclohexanecarboxylate;hydrochloride
• PS-16388
• Ethyl (1S,2S,4S)-4-amino-2-methyl-cyclohexanecarboxylate HCl
• 2920186-91-8
• Ethyl (1S,2S,4S)-4-amino-2-methylcyclohexane-1-carboxylate hydrochloride
• G18857

• Inchi： 1S/C10H19NO2.ClH/c1-3-13-10(12)9-5-4-8(11)6-7(9)2;/h7-9H,3-6,11H2,1-2H3;1H/t7-,8-,9-;/m0./s1
• InChI Key： ZOJHYUXHPYWVPT-YWUTZLAHSA-N
• SMILES： Cl.O(CC)C([C@H]1CC[C@@H](C[C@@H]1C)N)=O

Computed Properties

• Exact Mass: 221.1182566g/mol
• Monoisotopic Mass: 221.1182566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on ethyl (1S,2S,4S)-4-amino-2-methyl-cyclohexanecarboxylate;hydrochloride

Professional Introduction to Ethyl (1S,2S,4S)-4-Amino-2-Methyl-Cyclohexanecarboxylate;Hydrochloride (CAS No. 2920186-91-8)

Ethyl (1S,2S,4S)-4-amino-2-methyl-cyclohexanecarboxylate;hydrochloride is a meticulously crafted chiral compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2920186-91-8, represents a sophisticated derivative with potential applications in the synthesis of biologically active molecules. The precise stereochemistry encoded in its name, particularly the configuration at the (1S,2S,4S) positions, underscores its significance as a building block for enantiomerically pure pharmaceutical intermediates.

The structure of ethyl (1S,2S,4S)-4-amino-2-methyl-cyclohexanecarboxylate;hydrochloride features a cyclohexane core substituted with an amino group at the 4-position and a methyl group at the 2-position. The ethyl ester functionality at the carboxylate group enhances its solubility and reactivity, making it a versatile intermediate in organic synthesis. The hydrochloride salt form improves its stability and handling properties, which are critical for both laboratory-scale reactions and potential industrial applications.

In recent years, there has been a surge in research focused on chiral auxiliaries and catalysts that facilitate asymmetric synthesis. Ethyl (1S,2S,4S)-4-amino-2-methyl-cyclohexanecarboxylate;hydrochloride has emerged as a promising candidate in this domain due to its ability to induce high enantioselectivity in various transformations. For instance, studies have demonstrated its utility in the asymmetric reduction of prochiral ketones and imines, yielding products with exceptional enantiomeric purity. This capability is particularly valuable in the pharmaceutical industry, where the presence of even minor enantiomeric impurities can significantly impact the efficacy and safety of a drug candidate.

The hydrochloride salt form of this compound has been extensively evaluated in kinetic resolutions and diastereoselective syntheses. Researchers have leveraged its unique steric environment to develop novel catalytic systems that enhance reaction efficiency. For example, palladium-catalyzed cross-coupling reactions involving ethyl (1S,2S,4S)-4-amino-2-methyl-cyclohexanecarboxylate;hydrochloride have shown remarkable selectivity under mild conditions. These findings highlight its potential as a key intermediate in the construction of complex molecular architectures.

Advances in computational chemistry have further illuminated the mechanistic aspects of reactions involving ethyl (1S,2S,4S)-4-amino-2-methyl-cyclohexanecarboxylate;hydrochloride. Molecular modeling studies have revealed that its chiral center interacts selectively with specific transition states, thereby dictating the stereochemical outcome of transformations. This understanding has enabled chemists to design more efficient synthetic routes by tailoring reaction conditions to maximize yield and enantiopurity.

The pharmaceutical relevance of this compound is underscored by its incorporation into several drug discovery programs. Its structural motifs are reminiscent of natural products with known bioactivity, suggesting that derivatives of ethyl (1S,2S,4S)-4-amino-2-methyl-cyclohexanecarboxylate;hydrochloride may exhibit therapeutic potential. Preliminary pharmacokinetic studies have indicated favorable solubility and metabolic stability profiles for certain analogs, positioning them as promising candidates for further development.

Moreover, the synthesis of ethyl (1S,2S,4S)-4-amino-2-methyl-cyclohexanecarboxylate;hydrochloride itself presents an intriguing challenge that has driven innovation in synthetic methodology. The stereocontrol required to achieve the desired configuration has led to the development of novel ligands and catalysts that improve overall reaction efficiency. These advancements not only benefit the production of this specific compound but also contribute to broader advancements in asymmetric synthesis.

As research continues to evolve, ethyl (1S,2S,4S)-4-amino-2-methyl-cyclohexanecarboxylate;hydrochloride is poised to play an increasingly pivotal role in medicinal chemistry and chemical biology. Its unique structural features and functional versatility make it an indispensable tool for researchers striving to develop innovative therapeutic agents. The ongoing exploration of its synthetic applications and biological activities promises to yield further insights into its potential as a pharmaceutical intermediate.